Cas no 67961-69-7 (1-ethyl-3-(4-methoxyphenyl)urea)

• Product Name: 1-ethyl-3-(4-methoxyphenyl)urea
• CAS No: 67961-69-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 1728547
• PubChem ID: 256002
• Update Time: 2025-04-21

1-ethyl-3-(4-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(4-methoxyphenyl)urea
• 1-ethyl-3-(4'-methoxyphenyl)urea
• N-ethyl-N'-(4-methoxy-phenyl)-urea
• N-Aethyl-N'-(4-methoxy-phenyl)-harnstoff
• CTK5C7029
• AC1Q31DN
• NSC82191
• SureCN9435964
• 3-ethyl-1-(4-methoxyphenyl)urea
• AC1Q5MY1
• AR-1C2950
• AC1L5TNK
• 1-ethyl-3-(4'-methoxyphenyl)urea; N-ethyl-N'-(4-methoxy-phenyl)-urea; N-Aethyl-N'-(4-methoxy-phenyl)-harnstoff; CTK5C7029; AC1Q31DN; NSC82191; SureCN9435964; 3-ethyl-1-(4-methoxyphenyl)urea; AC1Q5MY1; AR-1C2950; AC1L5TNK;
• N-ethyl-N'-(4-methoxyphenyl)urea
• SCHEMBL9435964
• DTXSID80292380
• NSC-82191
• 67961-69-7
• AKOS024334923

• Inchi： 1S/C10H14N2O2/c1-3-11-10(13)12-8-4-6-9(14-2)7-5-8/h4-7H,3H2,1-2H3,(H2,11,12,13)
• InChI Key： CLAMVVWEAVXTGT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC(NCC)=O

Computed Properties

• Exact Mass: 194.10562
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.36